Cas no 2680587-09-9 (ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate
• CAS No: 2680587-09-9
• MF: C₁₅H₁₈ClNO₄
• MW: 311.760723590851
• CID: 5631364
• PubChem ID: 165927559
• Update Time: 2025-06-08

ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(benzyloxy)carbonyl]amino}-4-chloropent-4-enoate
• 2680587-09-9
• EN300-28292338
• ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate

• Inchi： 1S/C15H18ClNO4/c1-3-20-14(18)13(9-11(2)16)17-15(19)21-10-12-7-5-4-6-8-12/h4-8,13H,2-3,9-10H2,1H3,(H,17,19)
• InChI Key： CIBMULWZAISJAE-UHFFFAOYSA-N
• SMILES： ClC(=C)CC(C(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.0924357g/mol
• Monoisotopic Mass: 311.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate

Comprehensive Overview of Ethyl 2-{(Benzyloxy)carbonylamino}-4-Chloropent-4-enoate (CAS No. 2680587-09-9)

Ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate (CAS No. 2680587-09-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This ester derivative is characterized by its unique molecular structure, which includes a benzyloxycarbonyl (Cbz) protecting group and a chloropentene moiety. These functional groups make it a valuable intermediate in the synthesis of peptides, heterocycles, and other bioactive molecules. Researchers are increasingly exploring its applications due to its versatility in organic synthesis and potential role in drug discovery.

The compound's CAS number 2680587-09-9 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name, while complex, highlights key features: the ethyl ester group, the Cbz-protected amine, and the 4-chloropent-4-ene side chain. These structural elements contribute to its reactivity, enabling transformations such as nucleophilic substitutions, cross-coupling reactions, and cyclizations. In recent years, the demand for such high-purity intermediates has surged, driven by advancements in pharmaceutical research and the need for custom synthesis solutions.

One of the most discussed topics in the context of ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate is its role in peptide synthesis. The Cbz group is a classic protecting group for amines, widely used in solid-phase peptide synthesis (SPPS). With the growing interest in peptide-based therapeutics for conditions like diabetes, cancer, and autoimmune diseases, this compound has become a focal point for researchers optimizing protection-deprotection strategies. Additionally, its chloroalkene functionality offers opportunities for further derivatization, making it a versatile building block in combinatorial chemistry.

From an industrial perspective, the scalability of CAS No. 2680587-09-9 is a critical consideration. Manufacturers are investing in green chemistry approaches to produce this compound efficiently, minimizing waste and energy consumption. Questions frequently searched in AI-driven platforms include: "How to optimize the yield of ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate?" or "What are the alternatives to Cbz protection in peptide synthesis?" Addressing these queries, recent studies highlight catalytic methods and flow chemistry techniques to enhance the compound's accessibility.

Another trending topic is the integration of machine learning in predicting the reactivity of compounds like 2680587-09-9. Computational tools are now being used to model its behavior in various solvents and reaction conditions, reducing trial-and-error in the lab. This aligns with the broader shift toward data-driven chemistry, where AI-powered platforms accelerate discovery and reduce costs. For instance, researchers are leveraging cheminformatics to explore novel applications of this ester in bioconjugation and prodrug design.

In summary, ethyl 2-{(benzyloxy)carbonylamino}-4-chloropent-4-enoate (CAS No. 2680587-09-9) represents a multifaceted tool in modern chemistry. Its structural complexity and functional diversity make it indispensable for organic chemists, pharmaceutical scientists, and material engineers. As the scientific community continues to explore sustainable and innovative synthetic routes, this compound is poised to play a pivotal role in the next generation of therapeutic agents and advanced materials.